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Compound of Interest

Compound Name: (+)-SHIN1

Cat. No.: B610824

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of (+)-SHIN1, a potent inhibitor of human
serine hydroxymethyltransferase 1 and 2 (SHMT1/2). Adherence to these procedures is critical
to protect both laboratory personnel and the environment.

Immediate Safety and Hazard Information

According to its Safety Data Sheet (SDS), (+)-SHIN1 is classified as harmful if swallowed and
very toxic to aquatic life with long-lasting effects[1]. Therefore, preventing its release into the
environment is a primary concern during disposal[1].

Key Hazard Statements:

e H302: Harmful if swallowed[1].

e H410: Very toxic to aquatic life with long lasting effects[1].
Key Precautionary Statements:

e P264: Wash skin thoroughly after handling[1].

e P270: Do not eat, drink or smoke when using this product[1].

e P273: Avoid release to the environment[1].
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e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell[1].

e P330: Rinse mouth[1].
e P391: Collect spillage[1].

e P501: Dispose of contents/container to an approved waste disposal plant[1].

Quantitative Data Summary

The following table summarizes key quantitative data for (+)-SHIN1, also known as RZ-2994.

Property Value Source
Molecular Formula C24H24N402 [1][2]13]
Molecular Weight 400.47 g/mol [21[31[4][5]
CAS Number 2443966-90-1 [2]
Appearance White to off-white solid [2][3]
Purity 99.37% [2]

IC50 (SHMT1) 5nM [31[41[5][6]
IC50 (SHMT?2) 13 nM [3][4][5][6]
Solubility in DMSO =100 mg/mL (249.71 mM) [2]

Step-by-Step Disposal Protocol

The primary directive for the disposal of (+)-SHIN1 is to avoid environmental release and to
dispose of the chemical waste through an approved waste disposal plant[1].

Experimental Protocol for Waste Handling and Disposal:

e Segregation of Waste:
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o All solid waste contaminated with (+)-SHIN1 (e.g., gloves, pipette tips, weighing paper)
must be collected in a dedicated, clearly labeled hazardous waste container.

o Liquid waste containing (+)-SHIN1 (e.g., unused solutions, contaminated solvents) must
be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not
mix with other waste streams unless compatibility is confirmed.

o Container Labeling:

o Label all waste containers with "Hazardous Waste," the full chemical name "(+)-SHIN1,"
and the relevant hazard symbols (e.g., harmful, environmentally hazardous).

o Storage of Waste:

o Store waste containers in a designated, secure area away from incompatible materials.
The SDS for SHIN1 indicates incompatibility with strong acids/alkalis and strong
oxidizing/reducing agents[1].

o Keep containers tightly sealed in a cool, well-ventilated area[1].
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the collection and disposal of the (+)-
SHIN1 waste.

o Provide the waste contractor with the Safety Data Sheet (SDS) for (+)-SHIN1 to ensure
they have all the necessary information for safe handling and disposal.

e Spill Management:

o In the event of a spill, collect the spillage to prevent it from entering drains or
waterways|1].

o Follow your laboratory's established spill cleanup procedures for hazardous materials.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of (+)-SHIN1.
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Figure 1: (+)-SHIN1 Disposal Workflow
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Caption: Figure 1: (+)-SHIN1 Disposal Workflow.

Signaling Pathway Context
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(+)-SHINL1 is an inhibitor of the enzymes SHMT1 and SHMT2, which are crucial for one-carbon
metabolism. This pathway is essential for the synthesis of nucleotides (purines and
thymidylate) and amino acids[3][4][7][8]. By inhibiting these enzymes, (+)-SHIN1 disrupts these
critical cellular processes, leading to its anti-proliferative effects, particularly in certain cancer
cells[3][4][8][9]. Understanding this mechanism of action underscores the compound's
biological potency and the importance of preventing its release into the environment where it
could impact aquatic life.
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Figure 2: Simplified SHMT Signaling Pathway Inhibition
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Caption: Figure 2: Simplified SHMT Signaling Pathway Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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